Dimethyl 2-(2-(pyridin-4-yl)ethyl)malonate

• CAS No.: 193817-97-9
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: dimethyl 2-(2-pyridin-4-ylethyl)propanedioate
• InChI: InChI=1S/C12H15NO4/c1-16-11(14)10(12(15)17-2)4-3-9-5-7-13-8-6-9/h5-8,10H,3-4H2,1-2H3
• InChI Key: OKAPCIKPDGQIBI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCC1=CC=NC=C1)C(=O)OC

Description

Dimethyl 2-(2-(pyridin-4-yl)ethyl)malonate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of elemental sodium (20 g, 840 mmol) and CH3OH (600 ml) was added dimethyl malonate 10-1 (135 ml, 1120 mmol). After 5 minutes, 4-vinyl pyridine 10-2 (15.3 ml, 140 mmoles) was added and the solution was heated to 50° C. for 18 h. The reaction was diluted with EtOAc and then washed with sat NaHCO3, brine, dried (MgSO4) and concentrated. Flash chromatoraphy (silica, 60% EtOAc/hexanes) furnished the diether 10-3 (19.1 g) as a yellow oil.